Cas no 1805359-29-8 (6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile)

• Product Name: 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
• CAS No: 1805359-29-8
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• CID: 4874982
• Update Time: 2025-10-28

6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C9H4F3N3/c10-7-3-5(4-14)15-8(9(11)12)6(7)1-2-13/h3,9H,1H2
• InChI Key： RKIXTFDCMSUVRR-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

Comprehensive Overview of 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805359-29-8)

6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805359-29-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic nitrile family, characterized by its unique cyano and difluoromethyl functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds like 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers are increasingly exploring its potential in cancer therapeutics and central nervous system (CNS) drug development, as fluorination often improves blood-brain barrier penetration. Additionally, its agrochemical applications are being investigated due to its pesticidal and herbicidal properties, aligning with the demand for eco-friendly crop protection solutions.

From a synthetic chemistry perspective, CAS No. 1805359-29-8 serves as a versatile building block for cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing groups (e.g., cyano and fluorine) facilitate regioselective transformations, making it a favorite among medicinal chemists. Recent studies highlight its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and neurology.

The compound’s physicochemical properties, such as its moderate lipophilicity (LogP) and polar surface area, contribute to its drug-likeness. These attributes are frequently discussed in QSAR (Quantitative Structure-Activity Relationship) models, which predict its interactions with biological targets. Moreover, its stability under physiological conditions makes it suitable for prodrug development, a trending topic in precision medicine.

In the context of green chemistry, 6-Cyano-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile aligns with the push for sustainable synthesis methods. Researchers are optimizing catalytic fluorination techniques to reduce waste and energy consumption during its production. This resonates with the broader industry shift toward environmentally benign processes, a key focus in regulatory and academic circles.

Analytical challenges associated with this compound, such as HPLC purity analysis and mass spectrometry characterization, are also areas of active research. Advanced techniques like LC-MS/MS and NMR spectroscopy are employed to ensure its quality and consistency, particularly for high-throughput screening in drug discovery pipelines.

Given its multifaceted utility, CAS No. 1805359-29-8 is increasingly featured in patent literature and preclinical studies. Its potential to address drug resistance in oncology and infectious diseases further underscores its relevance. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to play a pivotal role in next-generation therapeutics and agrochemical innovations.